Cas no 65-42-9 (lyxose)

• Product Name: lyxose
• CAS No: 65-42-9
• MF: C₅H₁₀O₅
• MW: 150.129902362823
• CID: 1687088
• PubChem ID: 65550
• Update Time: 2025-04-21

lyxose Chemical and Physical Properties

Names and Identifiers

• lyxose
• (+-)-Lyxose
• dl-Lyxose
• NS00124565
• Q56219426
• D(-)-Lyxose
• 65-42-9
• D-lyxo-pentose
• s3338
• 55A8B4D8-6588-403A-93AD-7BF5BE11C23E
• 1114-34-7
• AKOS006310478
• Lyxose, D-
• M795K6HJOL
• CHEBI:16789
• aldehydo-D-lyxose
• D-lyxose (open form)
• (2S,3S,4R)-2,3,4,5-tetrahydroxypentanal
• GEO-01633
• SCHEMBL36425
• L0073
• HY-128753
• NSC-224430
• CS-0102557

• Inchi： 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2/t3-,4-,5-/m1/s1
• InChI Key： PYMYPHUHKUWMLA-UOWFLXDJSA-N
• SMILES： O[C@H]([C@@H](C=O)O)[C@@H](CO)O

Computed Properties

• Exact Mass: 150.053
• Monoisotopic Mass: 150.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 98A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.757
• Melting Point: 108-112 °C(lit.)
• Boiling Point: 333.2 °C at 760 mmHg
• Flash Point: 155.3 °C
• Refractive Index: 1.646
• PSA: 97.99000
• LogP: -2.73970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides